Cas no 593-79-3 (Dimethylselenide)

• Product Name: Dimethylselenide
• CAS No: 593-79-3
• MF: C₂H₆Se
• MW: 109.029039859772
• MDL: MFCD00014848
• CID: 82633
• PubChem ID: 11648
• Update Time: 2025-06-12

Dimethylselenide Chemical and Physical Properties

Names and Identifiers

• Dimethylselenide
• DimethylselenideelecgrPURATREMcolorlessliq
• methylselanylmethane
• Dimethylselenium
• Methyl selenide (8CI)
• Methyl selenium
• dimethyl-selenid
• selenobis-methan
• methyl selenide
• Selenobismethane
• Dimethyl selenide
• Methane, selenobis-
• Selenium dimethyl
• Selenide, dimethyl-
• (CH3)2Se
• (Methylselanyl)methane
• YK0R6JKT6H
• Methane, selenobis- (9CI)
• dimethylselane
• Dimethyl-Selenide
• Selenobis-Methane
• Selenobismethane, 9CI
• Methyl selenide, 8CI
• (Methylselanyl)methane #
• HY-W174486
• UNII-YK0R6JKT6H
• DTXSID6074752
• Q22668715
• CS-0235614
• BRN 1696848
• 593-79-3
• EN300-1590162
• RVIXKDRPFPUUOO-UHFFFAOYSA-N
• Dimethyl selenide, >=99.0% (GC)
• D1289
• HSDB 7900
• CHEBI:4610
• EINECS 209-807-4
• C02535
• MFCD00014848
• 4-01-00-01288 (Beilstein Handbook Reference)
• DIMETHYLSELENIDE [HSDB]
• NS00080219
• AKOS015840123
• T71107
• Methane, selenobis-(9CI)
• DTXCID4042599

• MDL： MFCD00014848
• Inchi： 1S/C2H6Se/c1-3-2/h1-2H3
• InChI Key： RVIXKDRPFPUUOO-UHFFFAOYSA-N
• SMILES： [Se](C)C
• BRN： 1696848

Computed Properties

• Exact Mass: 109.96300
• Monoisotopic Mass: 109.96347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.408 g/mL at 20 °C(lit.)
• Melting Point: -87.2 ºC
• Boiling Point: 58°C
• Flash Point: -16.1±18.7 ºC,
• Refractive Index: 1.50381 (14.6 ºC)
• Solubility: Very slightly soluble (0.61 g/l) (25 º C),
• Stability/Shelf Life: Stable. Hydrolyzes in water. Reactions with acid or strong oxidizing agents are dangerous.
• PSA: 0.00000
• LogP: 0.78680
• Solubility: Not available
• Sensitiveness: Air & Light Sensitive

Dimethylselenide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H301+H331-H373-H410
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P273-P280-P301+P310+P330-P303+P361+P353-P304+P340+P311-P314-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3282 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/25-33-50/53
• Safety Instruction： S20/21; S28; S45
• FLUKA BRAND F CODES：1-10-13
• RTECS：VS6880000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R23/25
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organoselenium compounds Selenoethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Dimethylselenide

Dimethylselenide (CAS No. 593-79-3): A Comprehensive Overview

Dimethylselenide, with the chemical formula (CH₃)₂Se, is a organoselenium compound characterized by its unique molecular structure and a wide array of applications in both industrial and scientific domains. This compound, identified by the CAS number 593-79-3, has garnered significant attention due to its distinct chemical properties and its role in various biochemical processes.

The synthesis of Dimethylselenide typically involves the reaction of selenium with methyl iodide or dimethyl sulfate in the presence of a suitable base. This process highlights the compound's versatility in organic synthesis, enabling the formation of complex selenium-containing molecules. The compound's stability under various conditions makes it a valuable reagent in laboratory settings, particularly in the study of selenium chemistry.

In recent years, Dimethylselenide has been extensively studied for its potential biological activities. Selenium is an essential trace element that plays a crucial role in human health, primarily through its incorporation into selenoproteins. Research has indicated that organoselenium compounds, including Dimethylselenide, may exhibit antioxidant, anti-inflammatory, and even anticancer properties. These findings have spurred interest in developing novel therapeutic agents based on organoselenium chemistry.

One of the most compelling areas of research involving Dimethylselenide is its application in medicinal chemistry. Studies have shown that this compound can modulate various biological pathways, making it a promising candidate for treating a range of diseases. For instance, research suggests that Dimethylselenide may help in reducing oxidative stress, which is implicated in numerous pathological conditions. This potential therapeutic benefit has led to investigations into its efficacy against neurodegenerative diseases such as Alzheimer's and Parkinson's.

The chemical properties of Dimethylselenide also make it an interesting subject for material science applications. Its ability to form stable complexes with metals and other elements has been explored in the development of catalysts and corrosion inhibitors. These applications are particularly relevant in industries where metal degradation poses significant challenges.

In addition to its biological and material science applications, Dimethylselenide has found utility in environmental science. Selenium compounds are known for their role in biogeochemical cycles, and understanding the behavior of organoselenium compounds like Dimethylselenide is crucial for assessing their environmental impact. Research has begun to explore how these compounds interact with ecosystems and how they can be used to monitor environmental health.

The latest advancements in the study of Dimethylselenide have also shed light on its potential role in agriculture. Selenium deficiency is a common issue in soils worldwide, leading to reduced crop yields and nutritional deficiencies in plants. By incorporating organoselenium compounds like Dimethylselenide into agricultural practices, researchers aim to enhance soil fertility and improve the nutritional value of crops.

The industrial production of Dimethylselenide is another area where innovation continues to thrive. Manufacturers are focusing on optimizing synthetic routes to improve yield and reduce environmental impact. This includes developing greener methodologies that minimize waste and energy consumption while maintaining high purity standards.

The regulatory landscape for chemicals like Dimethylselenide is also evolving. As awareness of their potential benefits grows, regulatory bodies are working to establish guidelines that ensure safe handling and application. These efforts are crucial for maximizing the positive impact of organoselenium compounds while minimizing any potential risks.

In conclusion, ) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique properties have opened up new avenues for research and development, particularly in medicinal chemistry, material science, environmental science, and agriculture. As our understanding of this compound continues to expand, it is likely that we will uncover even more innovative uses for it in the future.